Cas no 906353-02-4 ({4-(6-methylpyrazin-2-yl)oxyphenyl}methanol)

• Product Name: {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol
• CAS No: 906353-02-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 797807
• PubChem ID: 24229691
• Update Time: 2025-06-13

{4-(6-methylpyrazin-2-yl)oxyphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-[(6-methyl-2-pyrazinyl)oxy]-
• [4-(6-methylpyrazin-2-yl)oxyphenyl]methanol
• {4-[(6-methylpyrazin-2-yl)oxy]phenyl}methanol
• 4-[(6-METHYLPYRAZIN-2-YL)OXY]BENZYL ALCOHOL 97%
• CS-0357215
• DTXSID70640396
• FT-0746192
• 4-[(6-Methylpyrazin-2-yl)oxy]benzyl alcohol
• 906353-02-4
• CHEMBL3440452
• MS-22472
• (4-((6-Methylpyrazin-2-yl)oxy)phenyl)methanol
• DB-078759
• {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol

• Inchi： 1S/C12H12N2O2/c1-9-6-13-7-12(14-9)16-11-4-2-10(8-15)3-5-11/h2-7,15H,8H2,1H3
• InChI Key： RNFIYSOVNHRFJW-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)N=1)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 369.3±42.0 °C at 760 mmHg
• Flash Point: 177.1±27.9 °C
• Refractive Index: 1.596
• PSA: 55.24000
• LogP: 2.06960
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

{4-(6-methylpyrazin-2-yl)oxyphenyl}methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol

Professional Introduction to Compound with CAS No. 906353-02-4 and Product Name: {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol

Compound with the CAS number 906353-02-4 and the product name {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 6-methylpyrazin-2-yl moiety linked to a phenyl ring via an oxy group, forming a methanol substituent at the terminal position. Such a configuration suggests a high degree of versatility, enabling diverse interactions with biological targets.

The 6-methylpyrazin-2-yl group is a key pharmacophore in many bioactive molecules, known for its ability to modulate enzyme activity and receptor binding. In particular, pyrazine derivatives have been extensively studied for their role in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of the methyl group at the 6-position enhances the lipophilicity of the molecule, improving its solubility and membrane permeability, which are critical factors for drug bioavailability. This feature makes {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol a promising candidate for oral administration and systemic delivery.

The phenyl ring in the compound’s structure contributes to its stability and reactivity, allowing for further functionalization through various chemical transformations. The oxy bridge between the pyrazine and phenyl moieties facilitates hydrogen bonding interactions, which are essential for binding to biological targets with high affinity. These structural attributes have been leveraged in recent research to develop novel therapeutic agents targeting diseases such as cancer, diabetes, and autoimmune disorders.

Recent studies have highlighted the potential of {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol as a scaffold for drug discovery. Researchers have demonstrated its efficacy in inhibiting specific kinases and enzymes implicated in disease pathogenesis. For instance, preclinical trials have shown that derivatives of this compound exhibit potent anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. The methylpyrazin-2-yl moiety has been found to selectively interact with certain protein domains, leading to reduced side effects compared to traditional small-molecule drugs.

The compound’s unique chemical properties have also been explored in the development of targeted therapies for oncological applications. By binding to overexpressed receptors or mutated proteins in cancer cells, {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol derivatives can induce apoptosis or inhibit tumor growth without affecting healthy tissues. This selectivity is attributed to the precise spatial arrangement of functional groups within the molecule, which allows for tight binding to disease-specific targets. Furthermore, computational modeling has been used to optimize the compound’s structure for enhanced pharmacokinetic profiles.

In addition to its therapeutic potential, {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol has been investigated for its role in central nervous system (CNS) disorders. The ability of pyrazine derivatives to cross the blood-brain barrier has opened new avenues for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Studies have shown that modifications to the phenolic moiety can enhance neuroprotective effects by scavenging reactive oxygen species and preventing neurotoxic protein aggregation. These findings underscore the compound’s significance as a lead molecule in CNS drug development.

The synthesis of {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol has been refined through multi-step organic reactions involving palladium-catalyzed cross-coupling and nucleophilic substitution strategies. Advanced synthetic techniques have enabled high yields and purity levels, making it feasible for large-scale production and clinical trials. The robustness of its synthetic route ensures consistency in quality control, which is paramount for pharmaceutical applications.

Future research directions include exploring novel analogs of this compound with improved pharmacological properties. By incorporating additional functional groups or altering electronic distributions through substituent effects, scientists aim to enhance binding affinity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, bringing new treatments closer to market approval.

In conclusion, compound with CAS No. 906353-02-4 and product name {4-(6-methylpyrazin-2-yl)oxyphenyl}methanol represents a cornerstone in modern medicinal chemistry. Its unique structural features offer unparalleled opportunities for drug design across multiple therapeutic areas. As research progresses, this compound is poised to play a pivotal role in addressing some of today’s most pressing medical challenges.